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Compound of Interest

Compound Name: Aluminum ferrocyanide

Cat. No.: B095944 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling complex chemical compounds like Aluminum
Ferrocyanide (CAS 15669-30-4).[1][2] This guide provides essential, immediate safety and

logistical information, including operational and disposal plans to foster a safe and efficient

research environment.

Chemical Identifier:

Name: Aluminum Ferrocyanide

CAS Number: 15669-30-4[1][2]

Molecular Formula: C18Al4Fe3N18[1]

Immediate Safety Concerns and Hazard Mitigation
Aluminum ferrocyanide, a complex inorganic compound, presents potential hazards primarily

associated with its ferrocyanide component. While ferrocyanide complexes are relatively stable,

they can release highly toxic hydrogen cyanide (HCN) gas upon contact with acids.[3][4] The

aluminum component, particularly if in a fine powder form, may pose risks of dust explosion

and respiratory irritation.[5][6]

Key Hazards:
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Acute Toxicity: Ingestion, inhalation, or skin contact with cyanide compounds can be highly

toxic.[3][4]

Reactivity: Contact with acids will liberate highly toxic and flammable hydrogen cyanide gas.

[3][4][7]

Environmental Hazard: Cyanide compounds are hazardous to the environment and require

specific disposal procedures.[8]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to ensure personnel safety. Double gloving is

highly recommended when handling cyanide compounds.[3][7]
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PPE Category Item Specifications

Hand Protection Gloves

Chemical-resistant nitrile

gloves (double gloving

recommended).[3][4][7][9]

Eye Protection Safety Glasses/Goggles

Safety glasses are the

minimum requirement.[3] Use

safety goggles and a face

shield where a splash or dust

hazard exists.[3][7][8]

Body Protection Lab Coat/Apron

A standard lab coat is required.

[3][9] A protective apron should

be worn when there is a

possibility of being splashed.

[8]

Foot Protection Closed-toe Shoes

Proper street clothing,

including long pants and

closed-toe shoes, must be

worn.[3]

Respiratory Protection Respirator

Use appropriate respiratory

equipment for the

concentration of cyanide dust

or gas that may be in the air.[8]

Operational Plan: Step-by-Step Handling Protocol
A designated and clearly marked area for working with cyanide compounds is essential for safe

handling.[3]

1. Preparation and Engineering Controls:

All handling of Aluminum ferrocyanide, including weighing and transferring, must be

conducted within a certified laboratory chemical fume hood.[3][7][9]
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Ensure an emergency safety shower and eyewash station are accessible and have been

recently tested.[3]

Keep acids and other incompatible materials, such as strong oxidizing agents, separate from

the cyanide work area.[3][10][11]

2. Handling Procedure:

Never work alone when handling cyanide compounds.[4][9]

Line the work area with absorbent, leak-proof bench pads.[9]

Keep containers of Aluminum ferrocyanide closed as much as possible.[9]

When weighing, if the balance cannot be in the fume hood, tare the container, add the

chemical inside the hood, close the container, and then weigh it.[4]

3. Decontamination:

Decontaminate all surfaces, glassware, and equipment within the fume hood.[7]

First, clean with a pH 10 buffer solution.[3][7][9]

Follow with a freshly prepared 10% bleach solution.[7][9]

Wash hands thoroughly with soap and water after work is complete and after removing

gloves.[4][7]

Emergency and Disposal Plan
Emergency Procedures:
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Emergency Scenario Immediate Action

Skin Contact

Remove contaminated clothing and rinse the

affected area with a safety shower for 15

minutes.[3][7]

Eye Contact
Flush eyes for 15 minutes using an emergency

eyewash station.[3][7]

Inhalation

Move the affected individual to fresh air

immediately.[4] If breathing is difficult, provide

oxygen.[12] Call 911 and inform them of a

cyanide exposure.[3]

Ingestion

Dilute with water or milk and seek immediate

medical attention.[12] Do not induce vomiting.

[10][11]

Spill

For small spills (<10 mg) inside a fume hood,

use an absorbent pad wetted with a pH 10

buffer solution to cover and wipe the spill.[9] For

larger spills or spills outside a hood, evacuate

the area and call emergency services.[4][9]

Fire

Use a dry chemical fire extinguisher.[7] Do not

use water, as some cyanide compounds can

react with water to produce hydrogen cyanide

gas.[7][8]

Disposal Plan:

All waste containing Aluminum ferrocyanide must be treated as hazardous waste.[3][7]

Waste Segregation: Solid and liquid cyanide wastes must be stored in separate, dedicated,

and clearly labeled hazardous waste containers.[3]

Solid Waste: All contaminated materials, such as gloves, bench pads, and paper towels,

must be placed in a designated solid waste container.[3][9]

Liquid Waste: Unused solutions should be stored in a dedicated liquid waste container.
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Disposal Request: Create hazardous waste tags for all waste containers and request pickup

from your institution's environmental health and safety department.[3]

Logical Workflow for PPE Selection
Caption: PPE selection workflow for handling Aluminum Ferrocyanide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b095944?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

